Cas no 122383-38-4 (2-Pyrrolidinone,5-ethoxy-1-[1-(hydroxymethyl)-2-methylpropyl]-, [S-(R*,R*)]- (9CI))

• Product Name: 2-Pyrrolidinone,5-ethoxy-1-[1-(hydroxymethyl)-2-methylpropyl]-, [S-(R*,R*)]- (9CI)
• CAS No: 122383-38-4
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 104514
• PubChem ID: 45094409
• Update Time: 2025-04-18

2-Pyrrolidinone,5-ethoxy-1-[1-(hydroxymethyl)-2-methylpropyl]-, [S-(R*,R*)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,5-ethoxy-1-[1-(hydroxymethyl)-2-methylpropyl]-, [S-(R*,R*)]- (9CI)
• 5-ethoxy-1-((S)-1-hydroxy-3-methylbutan-2-yl)pyrrolidin-2-one
• 2-Pyrrolidinone,5-ethoxy-1-[1-(hydroxymethyl)-2-methylpropyl]-,[S-(R*,R*)]-(9CI)
• 122383-38-4
• (S)-5-Ethoxy-1-((S)-1-hydroxy-3-methylbutan-2-yl)pyrrolidin-2-one

• Inchi： 1S/C11H21NO3/c1-4-15-11-6-5-10(14)12(11)9(7-13)8(2)3/h8-9,11,13H,4-7H2,1-3H3/t9-,11+/m1/s1
• InChI Key： JJKPKQHPJSHGLE-KOLCDFICSA-N
• SMILES： O(CC)[C@H]1CCC(N1[C@H](CO)C(C)C)=O

Computed Properties

• Exact Mass: 215.15223
• Monoisotopic Mass: 215.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 0.9

Experimental Properties

• PSA: 49.77
• LogP: 0.92620